4-(2,5-Dimethylphenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-(2,5-dimethylphenyl)-2-nitrophenol
• InChI: InChI=1S/C14H13NO3/c1-9-3-4-10(2)12(7-9)11-5-6-14(16)13(8-11)15(17)18/h3-8,16H,1-2H3
• InChI Key: BQTYPSYKGQNMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID20686229
• Molecular Weight: 243.26 g/mol
• CAS RN: 1261922-81-9

Description

4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% (4-DMP-2NP) is an organic compound that has been widely used in chemical synthesis and scientific research. It is a member of the nitrophenol family, which is characterized by the presence of a phenolic group and a nitro group. 4-DMP-2NP is a colorless to pale yellow liquid with a melting point of -20°C and a boiling point of 190-192°C. In addition, it has a low vapor pressure and is insoluble in water.

Mechanism of Action

The mechanism of action of 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% is not well understood. However, it is believed that the nitro group of 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% is capable of forming covalent bonds with proteins and other molecules in the cell. This covalent bonding is thought to alter the structure and function of proteins, leading to changes in cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% are not well understood. However, it is known that 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% can interact with proteins in the cell, leading to changes in their structure and function. In addition, 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. These effects can lead to changes in the production of hormones and other biochemical compounds, as well as changes in the functioning of the immune system.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% in lab experiments is its low toxicity. It is considered to be non-toxic to humans, making it a safe reagent for use in laboratory experiments. In addition, 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% is relatively stable and has a low vapor pressure, which makes it suitable for use in a variety of laboratory applications.
However, 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% does have some limitations. For example, it is insoluble in water and has a low solubility in organic solvents, making it difficult to use in aqueous solutions. In addition, the reaction between 2,5-dimethylphenol and nitric acid is slow and has a low yield, making it difficult to produce large quantities of 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95%.

Future Directions

There are several potential future directions for research involving 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95%. These include further studies into the biochemical and physiological effects of 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95%, as well as investigations into its mechanism of action. In addition, research could be conducted into the synthesis of 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% in order to improve the yield and reaction rate. Finally, research could be conducted into the development of new applications for 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95%, such as its use as a drug delivery system or in the production of agrochemicals.

Synthesis Methods

4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% can be synthesized through a reaction between 2,5-dimethylphenol and nitric acid. This reaction involves the formation of a nitroso intermediate, which is then converted to 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% by a process known as nitrosylation. The reaction can be carried out in either aqueous or anhydrous conditions. The yield of the reaction is typically in the range of 95-97%.

Scientific Research Applications

4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% has been widely used in scientific research, particularly in the fields of biochemistry, pharmacology, and toxicology. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals and agrochemicals. In addition, 4-(2,5-Dimethylphenyl)-2-nitrophenol, 95% has been used to study the mechanism of action of drugs, as well as the biochemical and physiological effects of chemicals on living systems.